Cas no 61472-39-7 (2-(5,8-dimethoxyquinolin-2-yl)aniline)

• Product Name: 2-(5,8-dimethoxyquinolin-2-yl)aniline
• CAS No: 61472-39-7
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 1627461
• PubChem ID: 151682
• Update Time: 2025-04-21

2-(5,8-dimethoxyquinolin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(5,8-dimethoxyquinolin-2-yl)aniline
• 2-(5,8-Dimethoxy-2-quinolinyl)benzenamine
• Benzenamine, 2-(5,8-dimethoxy-2-quinolinyl)-
• DTXSID30210438
• 61472-39-7

• Inchi： 1S/C17H16N2O2/c1-20-15-9-10-16(21-2)17-12(15)7-8-14(19-17)11-5-3-4-6-13(11)18/h3-10H,18H2,1-2H3
• InChI Key： GVMAYTBXSNURSW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C1=CC=C(C1C=CC=CC=1N)N=2)OC

Computed Properties

• Exact Mass: 280.12128
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines